Cas no 21243-09-4 (3-(2-fluorophenyl)sulfanylpropanoic Acid)

• Product Name: 3-(2-fluorophenyl)sulfanylpropanoic Acid
• CAS No: 21243-09-4
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 843163
• PubChem ID: 7131505
• Update Time: 2025-05-28

3-(2-fluorophenyl)sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-FLUOROPHENYL)THIO]PROPANOIC ACID
• 3-(2-fluorophenyl)sulfanylpropanoate
• J-511421
• EN300-15264
• 21243-09-4
• F87628
• AB01330254-02
• CS-0235089
• 3-((2-Fluorophenyl)thio)propanoicacid
• Z103229718
• 3-[(2-fluorophenyl)sulfanyl]propanoic acid
• JPMXZLIXJBBIGL-UHFFFAOYSA-N
• 3-(2-fluorophenyl)sulfanylpropanoic Acid
• AKOS000263936
• SCHEMBL5143206
• NCGC00337838-01
• 3-((2-Fluorophenyl)thio)propanoic acid

• MDL： MFCD06208520
• Inchi： 1S/C9H9FO2S/c10-7-3-1-2-4-8(7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： JPMXZLIXJBBIGL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)CCC(=O)O

Computed Properties

• Exact Mass: 200.03077
• Monoisotopic Mass: 200.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers